Cas no 130230-57-8 (Ethanone,1-(3-methoxy-5-methyl-1,2,4-triazin-6-yl)-)

• Product Name: Ethanone,1-(3-methoxy-5-methyl-1,2,4-triazin-6-yl)-
• CAS No: 130230-57-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 102725
• PubChem ID: 14737727
• Update Time: 2025-04-18

Ethanone,1-(3-methoxy-5-methyl-1,2,4-triazin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-methoxy-5-methyl-1,2,4-triazin-6-yl)-
• Ethanone, 1-(3-methoxy-5-methyl-1,2,4-triazin-6-yl)- (9CI)
• ethanone, 1-(3-methoxy-5-methyl-1,2,4-triazin-6-yl)-
• 1-(3-Methoxy-5-methyl-1,2,4-triazin-6-yl)ethanone
• 130230-57-8

• Inchi： 1S/C7H9N3O2/c1-4-6(5(2)11)9-10-7(8-4)12-3/h1-3H3
• InChI Key： ZVYHZLHWQLRIKN-UHFFFAOYSA-N
• SMILES： O(C)C1=NN=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.97